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Cat. No.: B1677069 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
OAC1 (Oct4-activating compound 1) is a small molecule that has been identified as an

activator of the Oct4 gene promoter.[1][2][3] Oct4 is a key transcription factor involved in

maintaining pluripotency and in the reprogramming of somatic cells to induced pluripotent stem

cells (iPSCs).[1][4] OAC1 has been shown to enhance the efficiency of iPSC generation by

activating both Oct4 and Nanog promoter-driven luciferase reporter genes.[2][5][6] These

application notes provide a detailed protocol for the preparation of OAC1 stock solutions for

use in cell culture experiments, along with information on its mechanism of action and storage.

Chemical Properties and Solubility
OAC1, with the chemical name N-1H-pyrrolo[2,3-c]pyridin-5-yl-benzamide, is a crystalline solid.

[1] Its molecular formula is C14H11N3O and it has a molecular weight of 237.26 g/mol .[6][7]

Table 1: OAC1 Properties and Solubility
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Property Value Source

CAS Number 300586-90-7 [1]

Molecular Formula C14H11N3O [1][3][6]

Molecular Weight 237.26 g/mol [6][7]

Appearance Crystalline solid [1]

Purity ≥98% [1][3]

Solubility in DMSO ≥ 9.9 mg/mL [6]

23.7 mg/mL (99.89 mM) [7]

47 mg/mL (198.09 mM) [2]

Solubility in Ethanol 23.7 mg/mL (99.89 mM) [7]

Note: Solubility may vary slightly between batches. It is recommended to use fresh, moisture-

free DMSO for optimal dissolution.[2]

Mechanism of Action
OAC1 enhances reprogramming efficiency by activating the transcription of key pluripotency

genes. It specifically targets the promoters of Oct4 and Nanog, leading to their increased

expression.[2][5][6] This, in turn, can accelerate the process of converting somatic cells into

iPSCs when used in conjunction with other reprogramming factors like Sox2, Klf4, and c-Myc.

[1][2]
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Caption: OAC1 signaling pathway in cellular reprogramming.

Experimental Protocol: Preparation of OAC1 Stock
Solution
This protocol outlines the steps for preparing a 10 mM stock solution of OAC1 in DMSO.

Materials:

OAC1 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile-filtered

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1677069?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Calculate the required mass of OAC1:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 237.26 g/mol x 1000 mg/g = 2.37 mg

Weigh OAC1:

Carefully weigh out 2.37 mg of OAC1 powder and place it into a sterile microcentrifuge

tube.

Add DMSO:

Add 1 mL of anhydrous, sterile-filtered DMSO to the tube containing the OAC1 powder.

Dissolve OAC1:

Vortex the solution until the OAC1 is completely dissolved. Gentle warming to 37°C and

sonication can be used to aid dissolution if precipitation occurs.[6][8]

Aliquot and Store:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.[9]

Store the aliquots at -20°C or -80°C.

Table 2: Stock Solution Storage Recommendations

Storage Temperature Duration Source

-20°C Up to 1 year [8]

-80°C Up to 2 years [8]
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Note: For long-term storage, -80°C is recommended. Once thawed, use the solution promptly

and avoid repeated freeze-thaw cycles.[9]

Preparation Storage

1. Weigh OAC1 Powder 2. Add Anhydrous DMSO 3. Vortex to Dissolve 4. Aliquot into
single-use volumes 5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing OAC1 stock solution.

Working Solution Preparation
For cell culture experiments, the OAC1 stock solution needs to be diluted to the final working

concentration in the culture medium. A typical working concentration for enhancing

reprogramming efficiency is approximately 1 µM.[1][2][5]

Procedure:

Thaw a single aliquot of the 10 mM OAC1 stock solution at room temperature.

Dilute the stock solution in cell culture medium to the desired final concentration. For a 1 µM

working solution from a 10 mM stock, a 1:10,000 dilution is required (e.g., add 1 µL of 10 mM

OAC1 to 10 mL of culture medium).

Ensure the final concentration of DMSO in the culture medium is low (typically <0.1%) to

avoid cytotoxicity.

Mix the working solution thoroughly before adding it to the cells.

Safety Precautions
OAC1 is for research use only and is not intended for human or veterinary use.[10] Standard

laboratory safety practices should be followed, including wearing personal protective
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equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the compound in a

well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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